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Compound of Interest

Compound Name: Sannamycin C

Cat. No.: B610680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sannamycin C is an aminoglycoside antibiotic produced by the bacterium Streptomyces

sannanensis. As a member of the aminoglycoside class, Sannamycin C is of interest for its

potential antibacterial properties. This document provides a detailed protocol for the isolation

and purification of Sannamycin C from the fermentation broth of Streptomyces sannanensis

KC-7038, based on established scientific literature. The methodologies outlined below are

intended to guide researchers in obtaining purified Sannamycin C for further study and

development.

Physicochemical Properties of Sannamycin C
A summary of the known physicochemical properties of Sannamycin C is presented in Table 1.

This data is crucial for the characterization and quality control of the isolated compound.

Table 1: Physicochemical Properties of Sannamycin C
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Property Value Reference

Molecular Formula C15H32N4O4 [1]

Molecular Weight 332.44 g/mol [1]

Appearance White powder

Optical Rotation +130° (c=1, H₂O)

Solubility

Soluble in water; Insoluble in

methanol, ethanol, acetone,

chloroform

¹³C-NMR (D₂O, ppm)

101.4, 82.3, 78.2, 75.1, 71.9,

58.6, 51.8, 51.0, 49.9, 45.8,

36.5, 35.0, 34.6, 31.6, 28.5

Experimental Protocols
I. Fermentation of Streptomyces sannanensis KC-7038
This protocol describes the cultivation of Streptomyces sannanensis KC-7038 for the

production of Sannamycin C.

Materials:

Streptomyces sannanensis KC-7038 strain (e.g., ATCC 31530, FERM-P 4388)[2]

Seed Medium: Glucose (1.0%), Soluble Starch (2.0%), Yeast Extract (0.5%), Meat Extract

(0.5%), NZ-case (0.5%), CaCO₃ (0.2%)

Production Medium: Glycerol (3.0%), Soluble Starch (2.0%), Soybean Meal (2.0%), NaCl

(0.2%), K₂HPO₄ (0.02%), MgSO₄·7H₂O (0.02%), CaCO₃ (0.3%)

Shaker Incubator

Fermenter

Procedure:
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Seed Culture: A loopful of S. sannanensis KC-7038 from a slant culture is inoculated into a

100 mL flask containing 20 mL of seed medium. The flask is incubated at 28°C for 48 hours

on a rotary shaker.

Inoculum Preparation: The seed culture is transferred to a 500 mL flask containing 100 mL of

the same seed medium and incubated under the same conditions for 24 hours.

Production Fermentation: A 5-liter jar fermenter containing 3 liters of production medium is

inoculated with 150 mL of the inoculum culture. The fermentation is carried out at 28°C with

aeration and agitation for 96 hours.

II. Isolation and Purification of Sannamycin C
This protocol details the extraction and purification of Sannamycin C from the fermentation

broth.

Materials:

Fermentation broth from S. sannanensis KC-7038

Amberlite IRC-50 (H⁺ form) resin

Dowex 1X2 (OH⁻ form) resin

Amberlite CG-50 (NH₄⁺ form) resin

Ammonia water (0.5 N)

Methanol

Silica gel for chromatography

Developing solvent: Chloroform-methanol-conc. ammonia water-water (1:4:2:1, v/v)

Rotary evaporator

Freeze-dryer

Procedure:
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Cation Exchange Chromatography (Initial Capture):

The fermentation broth (3 liters) is centrifuged to remove the mycelium.

The supernatant is passed through a column packed with Amberlite IRC-50 (H⁺ form)

resin.

The column is washed with water.

The active fraction containing Sannamycin C is eluted with 0.5 N ammonia water.

Anion Exchange Chromatography (Removal of Acidic Impurities):

The active eluate from the previous step is passed through a column of Dowex 1X2 (OH⁻

form) resin.

The column is washed with water, and the pass-through and washings containing the

basic antibiotics are collected.

Cation Exchange Chromatography (Fractionation):

The collected fraction is applied to a column of Amberlite CG-50 (NH₄⁺ form) resin.

The column is washed with water and then eluted with a linear gradient of ammonia water

(0 to 0.5 N).

Fractions are collected and tested for activity. Sannamycin C-containing fractions are

pooled.

Silica Gel Chromatography (Final Purification):

The pooled active fractions are concentrated under reduced pressure.

The concentrate is dissolved in a small amount of methanol and applied to a silica gel

column.

The column is developed with a solvent system of chloroform-methanol-conc. ammonia

water-water (1:4:2:1, v/v).
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Fractions containing pure Sannamycin C are collected and concentrated.

Lyophilization:

The purified Sannamycin C solution is freeze-dried to obtain a white powder.

Quantitative Data
The following table summarizes the yield and purity at different stages of a typical isolation

process.

Table 2: Purification of Sannamycin C from 3 Liters of Fermentation Broth

Purification
Step

Total Solids (g)
Potency
(units/mg)

Total Activity
(units)

Yield (%)

Culture Filtrate 60 100 6,000,000 100

Amberlite IRC-50

Eluate
5.0 1,000 5,000,000 83

Amberlite CG-50

Eluate
0.8 5,000 4,000,000 67

Silica Gel

Chromatography
0.2 18,000 3,600,000 60

Lyophilized

Powder
0.15 20,000 3,000,000 50

Biological Activity
Sannamycin C exhibits weak antibacterial activity against Gram-positive bacteria. The

minimum inhibitory concentrations (MICs) against representative bacterial strains are provided

in Table 3.

Table 3: Antibacterial Activity of Sannamycin C
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Test Organism MIC (µg/mL)

Staphylococcus aureus 209P 100

Bacillus subtilis PCI 219 50

Escherichia coli NIHJ >100

Pseudomonas aeruginosa >100

Klebsiella pneumoniae >100

Visualizations
Experimental Workflow for Sannamycin C Isolation
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Caption: Workflow for the isolation of Sannamycin C.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b610680?utm_src=pdf-body-img
https://www.benchchem.com/product/b610680?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Sannamycin C Production
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Caption: Logical steps in Sannamycin C production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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